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Abstract
Notice to Air Missions (NOTAMs) are critical time-sensitive aeronautical information essential

for the safety of flight operations. The volume, velocity, and variety of NOTAM data present

significant challenges for manual processing and analysis. This technical guide provides a

comprehensive overview of the principles and methodologies for conducting Exploratory Data

Analysis (EDA) on NOTAM archives. We detail data preprocessing techniques, quantitative

analysis, and the application of Natural Language Processing (NLP) and machine learning for

extracting actionable insights. This guide is intended for aviation researchers, data scientists,

and professionals seeking to leverage data-driven approaches to enhance aviation safety and

operational efficiency.

Introduction to NOTAMs and the Need for EDA
NOTAMs are notices distributed by telecommunication containing information concerning the

establishment, condition, or change in any aeronautical facility, service, procedure, or hazard,

the timely knowledge of which is essential to personnel concerned with flight operations.[1][2]

The sheer volume of NOTAMs, with nearly two million issued annually, coupled with their often

cryptic and abbreviated format, makes manual interpretation a significant challenge for pilots

and dispatchers.[3] Exploratory Data Analysis (EDA) provides a framework for systematically

analyzing NOTAM archives to uncover patterns, anomalies, and trends that can lead to

improved information filtering, risk assessment, and operational planning.[4][5]

The primary objectives of conducting EDA on NOTAM archives include:

Understanding the distribution and characteristics of NOTAMs.
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Identifying common topics and keywords.

Analyzing temporal patterns of NOTAM issuance.

Developing and evaluating automated methods for NOTAM classification and filtering.[4]

Data Acquisition and Preprocessing
A crucial first step in the EDA of NOTAM archives is the acquisition and preprocessing of the

data.[4] Historical NOTAM data can be obtained from various sources, including aviation

authorities and specialized data providers.[6][7]

Data Sources
Federal Aviation Administration (FAA) NOTAM System: A primary source for NOTAMs in the

United States.

EUROCONTROL European AIS Database (EAD): A source for European aeronautical

information.[8]

Commercial Data Providers: Services like Notamify offer access to historical NOTAM
archives with additional features like AI-powered interpretation.[6]

Preprocessing Pipeline
Raw NOTAM data is often semi-structured and contains a mix of standardized codes and free

text, necessitating a robust preprocessing pipeline.[9]

Experimental Protocol: NOTAM Data Preprocessing

Data Extraction: Parse the raw NOTAM text to extract key fields, including the NOTAM
number, location identifier, effective start and end times, and the full NOTAM message.[10]

Text Cleaning:

Convert all text to a consistent case (e.g., lowercase).

Remove special characters, punctuation, and extra whitespace.
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Expand common aviation-specific abbreviations and acronyms (e.g., "RWY" to "runway",

"TWY" to "taxiway").[4]

Tokenization: Split the cleaned text into individual words or tokens.

Stop Word Removal: Remove common English words that do not carry significant meaning

in the context of analysis (e.g., "the," "is," "in").

Lemmatization/Stemming: Reduce words to their root form to group together different

inflections of the same word.

Raw NOTAM Archives Parse Key Fields Clean Text
(Lowercase, Punctuation Removal) Expand Abbreviations Tokenization Remove Stop Words Lemmatization/Stemming Processed NOTAM Data

Click to download full resolution via product page

Figure 1: NOTAM Data Preprocessing Workflow.

Quantitative Analysis
Following preprocessing, a quantitative analysis of the NOTAM archive can reveal high-level

insights into the data. This involves summarizing the data using descriptive statistics.

NOTAM Volume and Distribution
Analyzing the volume of NOTAMs over time can help identify trends and seasonality.
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Metric Description Example Value

Total NOTAMs
The total number of NOTAMs

in the dataset.
3,730,000

Time Period
The start and end dates of the

archived data.
Jan 2022 - Dec 2023

Average NOTAMs per Day
The average number of new

NOTAMs issued each day.
5,110

Peak Issuance Month
The month with the highest

number of new NOTAMs.
July

Percentage of International

The proportion of NOTAMs

that have an international

scope.

15%

NOTAM Categories and Keywords
Understanding the types of NOTAMs is crucial. NOTAMs can be broadly categorized based on

their content.[2][11]
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NOTAM Category Description Frequency Top Keywords

Aerodrome

Information related to

airports, including

runways, taxiways,

and aprons.

45%
RWY, TWY, CLSD,

CONST, WIP

Airspace

Information about

airspace restrictions,

military activities, and

TFRs.

25%
AIRSPACE,

RESTRICTED, TFR

Communications

Changes or outages

of communication

frequencies.

10% FREQ, U/S, COM

Navigation Aids

Information regarding

the status of

navigational aids like

VOR, ILS, and GPS.

15%
NAV, VOR, ILS, GPS,

OUT OF SVC

Obstacles

Temporary or new

obstacles, such as

cranes or towers.

5%
OBST, CRANE,

TOWER

Advanced Analysis using NLP and Machine
Learning
Advanced analytical techniques can provide deeper insights into the content and relevance of

NOTAMs.

Topic Modeling
Topic modeling algorithms, such as Latent Dirichlet Allocation (LDA), can be used to

automatically identify the main themes or topics within the NOTAM text.

Experimental Protocol: Topic Modeling with LDA
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Feature Extraction (TF-IDF): Convert the preprocessed text data into a numerical

representation using Term Frequency-Inverse Document Frequency (TF-IDF). This

technique weights words by their importance in a document relative to the entire corpus.[4]

Model Training: Train an LDA model on the TF-IDF matrix. The number of topics is a key

hyperparameter that needs to be tuned.

Topic Interpretation: Analyze the top words associated with each generated topic to assign a

human-readable label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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